Cas no 117184-92-6 (2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-)
117184-92-6 structure
Product Name:2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-
CAS No:117184-92-6
MF:C11H14O2
MW:178.227663516998
CID:1206574
Update Time:2024-08-04
2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-
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- Inchi: 1S/C11H14O2/c1-8-3-5-10(6-4-8)11(13)7-9(2)12/h3-6,11,13H,7H2,1-2H3/t11-/m0/s1
- InChI Key: APHJOOVAEFILGI-NSHDSACASA-N
- SMILES: CC(=O)C[C@H](O)C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 178.09942
Experimental Properties
- Density: 1.067±0.06 g/cm3(Predicted)
- Boiling Point: 80-90 °C(Press: 0.03 Torr)
- PSA: 37.3
- pka: 13.75±0.20(Predicted)
2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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